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Compound of Interest

Compound Name:
1-O-Hexadecyl-2-O-acetyl-sn-

glycerol

Cat. No.: B054517 Get Quote

An In-Depth Technical Guide to 1-O-Hexadecyl-2-
O-acetyl-sn-glycerol
For Researchers, Scientists, and Drug Development Professionals

Abstract
1-O-Hexadecyl-2-O-acetyl-sn-glycerol is a synthetic diacylglycerol (DAG) analog that plays a

significant role in biomedical research, primarily as an inhibitor of Protein Kinase C (PKC). Its

structure, comprising a stable ether linkage at the sn-1 position, makes it a valuable tool for

dissecting lipid-mediated signaling pathways. This document provides a comprehensive

overview of its physical and chemical properties, its mechanism of action in key signaling

cascades, and detailed experimental protocols for its synthesis and application in biological

assays.

Physical and Chemical Properties
1-O-Hexadecyl-2-O-acetyl-sn-glycerol is a well-characterized lipid molecule. Its properties

are summarized in the table below. The presence of the ether-linked hexadecyl group confers

metabolic stability compared to its diacyl counterparts, which are readily hydrolyzed by lipases.
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Property Value Citations

Molecular Formula C₂₁H₄₂O₄ [1][2]

Molecular Weight 358.6 Da [1][2]

CAS Number 77133-35-8, 99945-82-1 [1][2]

Purity Typically ≥95% [1][2]

Appearance White to off-white solid

Solubility Soluble in ethanol and acetone [2][3]

Storage Conditions
Store at -20°C under

desiccating conditions
[2][4]

Stability
Can be stored for up to 12

months at -20°C
[2]

Biological Activity and Signaling Pathways
The primary biological function of 1-O-Hexadecyl-2-O-acetyl-sn-glycerol is its role as a

diacylglycerol antagonist, which allows it to modulate the activity of the Protein Kinase C (PKC)

family of enzymes.

Inhibition of Protein Kinase C (PKC)
PKC is a family of serine/threonine kinases that are critical components of numerous signal

transduction pathways, regulating processes such as cell growth, differentiation, and apoptosis.

Activation of classical and novel PKC isoforms is typically dependent on the binding of

diacylglycerol (DAG) to their C1 domain. 1-O-Hexadecyl-2-O-acetyl-sn-glycerol acts as a

competitive inhibitor at this site.
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Crude Reaction Mixture

Liquid-Liquid Extraction
(Organic Solvent & Aqueous Wash)

Drying of Organic Phase
(e.g., Na₂SO₄)

Solvent Evaporation
(Rotary Evaporator)

Silica Gel Column Chromatography
(Hexane/Ethyl Acetate Gradient)

Purity Analysis
(TLC, HPLC, NMR)

Pure 1-O-Hexadecyl-2-O-acetyl-sn-glycerol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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